1-ethyl-7-methyl-4-oxo-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-ethyl-7-methyl-4-oxo-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C20H18N4O3S/c1-3-24-11-15(18(25)14-7-6-12(2)22-19(14)24)20(26)21-10-13-9-16(27-23-13)17-5-4-8-28-17/h4-9,11H,3,10H2,1-2H3,(H,21,26)
• InChI Key: UWOKNHTYTMTXLQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NCC3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol
• CAS No.: 1210144-99-2

Description

This compound features a 1,8-naphthyridine core substituted with ethyl and methyl groups at positions 1 and 7, respectively, and a 4-oxo-1,4-dihydro moiety. The carboxamide group at position 3 is linked to a (5-(thiophen-2-yl)isoxazol-3-yl)methyl side chain. The thiophene-isoxazole moiety may enhance lipophilicity and influence target binding.

Biological Activity

The compound 1-ethyl-7-methyl-4-oxo-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide (CAS Number: 2097898-78-5) is a novel heterocyclic compound that has garnered attention for its potential biological activities. This article delves into its biological activity, exploring its mechanisms, efficacy in various biological systems, and potential therapeutic applications.

Molecular Characteristics

Property	Value
Molecular Formula	C$_{21}$H$_{24}$N$_{4}$O$_{2}$S
Molecular Weight	396.5 g/mol
CAS Number	2097898-78-5

The compound features a complex structure that includes a naphthyridine core, an isoxazole moiety, and a thiophene group. This structural diversity suggests a range of potential interactions with biological targets.

Anticancer Potential

Research has indicated that compounds containing naphthyridine and isoxazole derivatives exhibit significant anticancer properties. A study conducted by highlighted the anticancer activity of thiophene-containing compounds against various cancer cell lines, including lung (NCI-H460) and liver (HepG-2) cancers. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest.

Immunomodulatory Effects

Isoxazole derivatives have been reported to modulate immune responses. A review published in MDPI discussed how certain isoxazole compounds can inhibit humoral immune responses while stimulating cellular immunity. The compound may exhibit similar immunomodulatory effects, potentially influencing cytokine production and T-cell activation.

The proposed mechanism of action for this compound involves:

• Inhibition of Proliferation : The compound may inhibit the proliferation of cancer cells by inducing apoptosis through the activation of caspases and modulation of NF-kB pathways.
• Cytokine Regulation : It may regulate the production of pro-inflammatory cytokines, thus impacting immune responses.
• Cell Cycle Arrest : The compound could induce cell cycle arrest at specific phases, preventing cancer cell division.

Study 1: Anticancer Activity Assessment

In vitro studies assessed the efficacy of the compound against various cancer cell lines. Results indicated a dose-dependent inhibition of cell viability in NCI-H460 and HepG-2 cells, with IC50 values suggesting potent activity compared to standard chemotherapeutics.

Study 2: Immunological Impact

A separate investigation focused on the immunological effects of the compound in mouse models. The findings revealed that treatment led to increased levels of regulatory T cells and altered cytokine profiles, indicating potential for therapeutic use in autoimmune conditions.

Comparison with Similar Compounds

Core Heterocyclic Systems

• Target Compound : 1,8-Naphthyridine core.
• Compound 31 () : Shares the 1,8-naphthyridine scaffold but substitutes position 7 with a 4-(1,3-thiazol-2-yl)piperazinyl group and position 1 with a 3-chloro-2-fluorobenzyl group.
• Compound 67 () : Based on a 1,5-naphthyridine core with an adamantyl substituent at the N3 position.

Substituent Analysis

Compound	R1 (Position 1)	R7 (Position 7)	Carboxamide Substituent
Target Compound	Ethyl	Methyl	(5-(Thiophen-2-yl)isoxazol-3-yl)methyl
Compound 31 ()	3-Chloro-2-fluorobenzyl	-	4-(1,3-Thiazol-2-yl)piperazine
Compound 67 ()	Pentyl	-	N-(1-(3,5-Dimethyl)adamantyl)

Key Observations :

• The adamantyl group in Compound 67 enhances steric bulk, likely improving blood-brain barrier penetration .

Physicochemical Data

Compound	Melting Point (°C)	Solubility Profile	LogP (Predicted)
Target Compound	Not reported	Moderate (lipophilic side chain)	~3.5
Compound 31 ()	268–269	Low (crystalline solid)	~2.8
Compound 67 ()	Not reported	Low (adamantyl group)	~4.1

Key Observations :

Antimicrobial and Kinase Inhibition

• Compound 31: The thiazole-piperazine group may target bacterial gyrase, similar to fluoroquinolones .
• Compound 67 : Adamantyl substituents are associated with kinase inhibition (e.g., MAPK pathways) .
• Target Compound : The thiophene-isoxazole moiety could modulate selectivity for tyrosine kinases or antimicrobial targets, though experimental data are pending.

SAR Insights

• Bulky Substituents : Adamantyl in Compound 67 improves metabolic stability but reduces solubility .
• Heteroaromatic Side Chains : Thiophene-isoxazole in the target compound may balance lipophilicity and π-stacking interactions, optimizing target engagement.

Q & A

Q. What are the recommended synthetic routes for 1-ethyl-7-methyl-4-oxo-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide, and how can yield optimization be achieved?

The synthesis involves multi-step organic reactions, including cyclization and carboxamide coupling. A comparable naphthyridine derivative was synthesized via hydrazide intermediates reacting with carbon disulfide in ethanol under basic conditions (KOH), yielding 45–70% after purification by flash chromatography . Optimization strategies:

• Solvent selection : Ethanol or acetonitrile (polar aprotic solvents) improves reaction homogeneity and reduces side products .
• Temperature control : Reflux conditions (e.g., 1–3 minutes in acetonitrile) minimize decomposition of thermally sensitive intermediates .
• Design of Experiments (DoE) : Use statistical models to optimize molar ratios (e.g., 1:1.5 substrate-to-reagent) and reaction time .

Q. Which spectroscopic techniques are critical for confirming the structural integrity of this compound?

• 1H/13C NMR : Assign peaks for the naphthyridine core (e.g., 4-oxo group at δ ~160–170 ppm in 13C NMR) and thiophene-isoxazole moiety (aromatic protons at δ 6.5–8.0 ppm) .
• Mass spectrometry (MS) : High-resolution MS (HRMS) confirms molecular ion peaks (e.g., [M+H]+) with <2 ppm error .
• IR spectroscopy : Validate carbonyl stretches (C=O at ~1650–1750 cm⁻¹) and secondary amide bonds (N–H at ~3300 cm⁻¹) .

Q. How can preliminary bioactivity screening be designed for this compound?

• Target selection : Prioritize enzymes/receptors structurally analogous to naphthyridine targets (e.g., bacterial DNA gyrase, kinases) .
• Assay protocols :
  • Antimicrobial activity: Use broth microdilution (MIC determination) against Gram-positive/negative strains .
  • Kinase inhibition: Fluorescence polarization assays with ATP-competitive probes .
• Controls : Include nalidixic acid (quinolone reference) and vehicle-only groups .

Advanced Research Questions

Q. How can computational modeling guide the rational design of analogs with improved target binding?

• Docking studies : Use software like AutoDock Vina to predict binding modes to targets (e.g., DNA gyrase). Focus on interactions between the thiophene-isoxazole group and hydrophobic binding pockets .
• QSAR models : Correlate substituent electronic parameters (Hammett σ) with bioactivity data to prioritize electron-withdrawing groups at the 7-methyl position .
• MD simulations : Assess stability of ligand-target complexes over 100-ns trajectories to identify critical hydrogen bonds (e.g., 4-oxo group with Ser84 in gyrase) .

Q. What experimental strategies resolve contradictions in bioactivity data across studies?

• Meta-analysis : Compare IC50/MIC values from independent studies using standardized protocols (e.g., CLSI guidelines for antimicrobial testing) .
• Counter-screening : Test against off-targets (e.g., human topoisomerase II) to rule out non-specific cytotoxicity .
• Structural analogs : Synthesize and test derivatives lacking the thiophene-isoxazole group to isolate contributions of specific moieties to activity .

Q. How can structure-activity relationship (SAR) studies be systematically conducted for this compound?

• Substituent variation : Modify the ethyl group at position 1 (e.g., cyclopropyl for enhanced metabolic stability) and the isoxazole-thiophene moiety (e.g., halogenation for increased lipophilicity) .
• Bioisosteric replacement : Replace the carboxamide with sulfonamide or urea groups to assess impact on solubility and target affinity .
• Data integration : Combine bioactivity data (IC50, MIC) with computational descriptors (logP, polar surface area) to build predictive SAR models .

Data Contradiction Analysis

Q. How to address discrepancies in synthetic yields reported for similar naphthyridine derivatives?

• Case study : Compound 4i (37% yield) vs. 4g (70%) in analogous syntheses .
  • Root cause : Steric hindrance from 2-chloro-6-fluorophenyl in 4i slows nucleophilic substitution.
  • Resolution : Use bulky-base catalysts (e.g., DBU) or switch to DMF as a high-polarity solvent .

Q. How to reconcile conflicting reports on antimicrobial potency?

• Hypothesis : Variability in bacterial strain resistance profiles or assay conditions (e.g., pH, inoculum size).
• Methodology :
  • Standardize testing using ATCC reference strains.
  • Validate via time-kill assays to distinguish bacteriostatic vs. bactericidal effects .

Methodological Resources

Technique	Application	Reference
DoE	Reaction optimization
HRMS	Structural validation
MD simulations	Binding stability